Cas no 2228346-16-3 (3-amino-2-2-methyl-4-(trifluoromethyl)phenylpropanoic acid)

• Product Name: 3-amino-2-2-methyl-4-(trifluoromethyl)phenylpropanoic acid
• CAS No: 2228346-16-3
• MF: C₁₁H₁₂F₃NO₂
• MW: 247.213693618774
• CID: 6405434
• PubChem ID: 165793162
• Update Time: 2025-10-28

3-amino-2-2-methyl-4-(trifluoromethyl)phenylpropanoic acid Chemical and Physical Properties

Names and Identifiers

• 3-amino-2-2-methyl-4-(trifluoromethyl)phenylpropanoic acid
• 2228346-16-3
• EN300-1953493
• 3-amino-2-[2-methyl-4-(trifluoromethyl)phenyl]propanoic acid

• Inchi： 1S/C11H12F3NO2/c1-6-4-7(11(12,13)14)2-3-8(6)9(5-15)10(16)17/h2-4,9H,5,15H2,1H3,(H,16,17)
• InChI Key： TZTVKQANQUONOJ-UHFFFAOYSA-N
• SMILES： FC(C1C=CC(=C(C)C=1)C(C(=O)O)CN)(F)F

Computed Properties

• Exact Mass: 247.08201311g/mol
• Monoisotopic Mass: 247.08201311g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 17
• Rotatable Bond Count: 3
• Complexity: 280
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.6
• Topological Polar Surface Area: 63.3Ų

Additional information on 3-amino-2-2-methyl-4-(trifluoromethyl)phenylpropanoic acid

3-Amino-2-2-Methyl-4-(Trifluoromethyl)Phenylpropanoic Acid: A Comprehensive Overview

The compound with CAS number 2228346-16-3, known as 3-amino-2-2-methyl-4-(trifluoromethyl)phenylpropanoic acid, is a highly specialized organic molecule that has garnered significant attention in the fields of medicinal chemistry and pharmacology. This compound is characterized by its unique structure, which combines an amino group, a methyl group, and a trifluoromethyl group attached to a phenyl ring, all of which contribute to its diverse chemical properties and potential applications.

Recent studies have highlighted the importance of 3-amino-2-2-methyl-4-(trifluoromethyl)phenylpropanoic acid in the development of novel therapeutic agents. Its structure allows for strong interactions with biological targets, making it a promising candidate for drug design. Researchers have explored its potential in treating various diseases, including neurodegenerative disorders and certain types of cancer. The presence of the trifluoromethyl group is particularly significant, as it enhances the molecule's stability and bioavailability, which are critical factors in drug development.

The synthesis of 3-amino-2-2-methyl-4-(trifluoromethyl)phenylpropanoic acid involves a series of complex chemical reactions. Recent advancements in synthetic chemistry have enabled more efficient and cost-effective methods for its production. For instance, researchers have employed catalytic asymmetric synthesis to construct the chiral centers within the molecule, ensuring high enantiomeric purity. This has been a major breakthrough, as it allows for the production of enantiomerically pure compounds, which are essential for pharmacological studies.

In terms of applications, 3-amino-2-2-methyl-4-(trifluoromethyl)phenylpropanoic acid has shown remarkable potential in the field of medicinal chemistry. It has been used as a building block for constructing more complex molecules with enhanced biological activity. For example, its ability to act as a substrate for enzymatic reactions has made it valuable in the study of metabolic pathways and enzyme kinetics.

Recent research has also focused on the pharmacokinetic properties of this compound. Studies have demonstrated that its methyl group and trifluoromethyl group significantly influence its absorption, distribution, metabolism, and excretion (ADME) profile. These findings are crucial for optimizing its use in drug delivery systems and ensuring its efficacy in vivo.

Furthermore, the compound's role in combinatorial chemistry has been explored extensively. Its modular structure allows for easy modification, enabling researchers to generate libraries of related compounds for high-throughput screening. This approach has been instrumental in identifying lead compounds with potential therapeutic applications.

In conclusion, 3-amino-2-2-methyl-4-(trifluoromethyl)phenylpropanoic acid is a versatile and intriguing molecule with a wide range of applications in medicinal chemistry and pharmacology. Its unique structure and favorable chemical properties make it an invaluable tool for researchers seeking to develop novel therapeutic agents. As ongoing studies continue to uncover new insights into its properties and potential uses, this compound is poised to play an even greater role in the advancement of modern medicine.